Cas no 1805007-89-9 (2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine
• CAS No: 1805007-89-9
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4799914
• Update Time: 2025-10-24

2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF4N/c8-1-4-6(10)5(7(11)12)3(9)2-13-4/h2,7H,1H2
• InChI Key： UXKBUEHSDSEEHI-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine (CAS No. 1805007-89-9)

2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. With the growing demand for fluorinated compounds in drug discovery, this molecule has garnered attention for its potential in modulating pharmacokinetic properties such as metabolic stability and membrane permeability.

The compound’s CAS No. 1805007-89-9 serves as a critical identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Recent trends in AI-driven drug design and green chemistry have amplified interest in such fluorinated building blocks, as they align with the industry’s focus on sustainable and efficient synthetic routes. Researchers frequently search for "fluorinated pyridine derivatives" or "chloromethyl pyridine applications," reflecting its relevance in modern organic chemistry.

From a synthetic perspective, 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine offers versatility in nucleophilic substitution reactions due to its reactive chloromethyl group. This property is particularly valuable in constructing complex molecular architectures, a topic often explored in "click chemistry" and "late-stage functionalization" discussions. Its difluoromethyl moiety also contributes to lipophilicity, a key parameter in optimizing drug-like molecules, as highlighted in recent "medicinal chemistry optimization" studies.

In agrochemical applications, this compound’s fluorine-rich structure aligns with the industry’s shift toward low-environmental-impact pesticides. Searches for "fluorine in crop protection" underscore the demand for innovative solutions that balance efficacy and ecological safety. The pyridine core, a common motif in herbicides and fungicides, further enhances its utility in this sector.

Analytical characterization of CAS No. 1805007-89-9 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently queried by chemists. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale applications where "process chemistry scalability" is a priority.

As the scientific community prioritizes fragment-based drug discovery, small molecules like 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine gain prominence as versatile fragments. Its compatibility with high-throughput screening workflows makes it a candidate for hit-to-lead optimization programs, a subject often explored in "drug discovery pipelines" discussions.

Regulatory compliance and safety data for this compound are meticulously documented, addressing the "REACH compliance" queries common among industrial users. While not classified as hazardous under standard protocols, proper handling guidelines are emphasized in technical datasheets, aligning with "laboratory safety best practices" search trends.

In summary, 2-(Chloromethyl)-3,5-difluoro-4-(difluoromethyl)pyridine represents a convergence of synthetic utility and interdisciplinary relevance. Its role in advancing fluorine chemistry and molecular design ensures sustained interest across academic and industrial research landscapes.